Cas no 2228680-33-7 (2-amino-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol)

• Product Name: 2-amino-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol
• CAS No: 2228680-33-7
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 6395418
• PubChem ID: 165881376
• Update Time: 2025-10-23

2-amino-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol
• EN300-1818993
• 2228680-33-7

• Inchi： 1S/C8H8F2N2O3/c9-5-1-4(8(13)3-11)7(12(14)15)2-6(5)10/h1-2,8,13H,3,11H2
• InChI Key： QRLJPKCEZLUWAS-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)C(CN)O)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 218.05029845g/mol
• Monoisotopic Mass: 218.05029845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 92.1Ų

Additional information on 2-amino-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol

Research Brief on 2-amino-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol (CAS: 2228680-33-7)

2-amino-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol (CAS: 2228680-33-7) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoro-nitrophenyl and amino-ethanol functional groups, has shown promising potential in various therapeutic applications, particularly in the development of targeted drug therapies and enzyme inhibitors. The structural complexity and reactivity of this molecule make it a valuable candidate for further investigation in medicinal chemistry.

Recent studies have focused on the synthesis and characterization of 2-amino-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol, with an emphasis on optimizing its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its molecular structure and assess its stability under different conditions. Researchers have also explored its potential as a building block for more complex pharmaceutical agents, leveraging its reactive sites for further functionalization.

One of the most notable findings in recent research is the compound's interaction with specific biological targets, such as enzymes involved in inflammatory pathways. Preliminary in vitro studies suggest that 2-amino-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol exhibits inhibitory effects on certain kinases, which are critical in the regulation of cellular processes. This property positions it as a potential candidate for the development of anti-inflammatory and anti-cancer drugs. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic and pharmacodynamic profiles.

In addition to its therapeutic potential, the compound's mechanism of action has been a subject of interest. Computational modeling and molecular docking studies have provided insights into how 2-amino-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol interacts with its target proteins at the atomic level. These studies have highlighted the importance of its nitro and fluorine groups in binding affinity and selectivity, offering a roadmap for the design of derivatives with enhanced efficacy and reduced toxicity.

Despite the promising results, challenges remain in the development of 2-amino-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Researchers are also exploring novel delivery systems, such as nanoparticle-based formulations, to overcome these limitations and improve the compound's clinical applicability.

In conclusion, 2-amino-1-(4,5-difluoro-2-nitrophenyl)ethan-1-ol represents a promising avenue for future research in chemical biology and drug development. Its unique structural features and biological activity make it a compelling candidate for further exploration. Continued interdisciplinary efforts, combining synthetic chemistry, computational biology, and pharmacological studies, will be essential to unlock its full potential and translate these findings into viable therapeutic options.